Cas no 857594-21-9 (2-(Benzyloxy)aniline hydrochloride)

• Product Name: 2-(Benzyloxy)aniline hydrochloride
• CAS No: 857594-21-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD27960265
• CID: 4657490
• PubChem ID: 20529178
• Update Time: 2025-06-14

2-(Benzyloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-phenylamine hydrochloride
• 2-(Benzyloxy)aniline hydrochloride
• Aniline, o-(benzyloxy)-, hydrochloride (5CI)

• MDL： MFCD27960265
• Inchi： 1S/C13H13NO.ClH/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11;/h1-9H,10,14H2;1H
• InChI Key： VOYDAPAXHMCVHB-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C(N)=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(Benzyloxy)aniline hydrochloride

Comprehensive Overview of 2-(Benzyloxy)aniline hydrochloride (CAS No. 857594-21-9)

2-(Benzyloxy)aniline hydrochloride (CAS No. 857594-21-9) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its molecular structure, featuring a benzyloxy group attached to an aniline moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries value this compound for its role in creating high-performance polymers, drug candidates, and functional materials. With the growing demand for custom synthesis and fine chemicals, 2-(Benzyloxy)aniline hydrochloride has gained significant attention in recent years.

The compound's unique properties, such as its solubility in polar solvents and stability under controlled conditions, make it ideal for multi-step organic reactions. In pharmaceutical applications, it serves as a precursor for targeted therapeutics, particularly in oncology and neurology research. Recent studies highlight its potential in developing small-molecule inhibitors and bioconjugates, aligning with the trend toward personalized medicine. Additionally, its use in catalysis and ligand design has been explored in peer-reviewed journals, addressing common search queries like "how to optimize aniline derivatives for drug discovery" or "benzyl-protected amines in synthetic chemistry."

From an industrial perspective, 2-(Benzyloxy)aniline hydrochloride is critical for producing advanced coatings and electronic materials. Its incorporation into photoresists and conductive polymers answers frequent searches such as "aniline derivatives for OLED applications." Environmental considerations are also addressed through its low bioaccumulation potential, meeting regulatory standards like REACH and FDA guidelines. Analytical methods, including HPLC and NMR, ensure batch-to-batch consistency, a top concern for quality-conscious buyers.

Emerging trends in green chemistry have spurred interest in sustainable synthesis routes for 2-(Benzyloxy)aniline hydrochloride. Innovations such as microwave-assisted reactions and enzyme-catalyzed processes reduce energy consumption, resonating with queries like "eco-friendly aniline derivative production." Furthermore, its compatibility with continuous flow systems positions it as a candidate for Industry 4.0-ready manufacturing, a hot topic in process optimization forums.

In summary, 2-(Benzyloxy)aniline hydrochloride (CAS No. 857594-21-9) bridges academic research and industrial innovation. Its adaptability to cutting-edge technologies and alignment with global regulatory frameworks ensure its relevance in evolving markets. For detailed technical specifications or customized solutions, consult certified suppliers with expertise in high-purity intermediates.